Cas no 1396798-32-5 (3-chloro-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide)

• Product Name: 3-chloro-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide
• CAS No: 1396798-32-5
• MF: C₁₉H₁₇ClN₆O₂
• MW: 396.830281972885
• CID: 6048526
• PubChem ID: 71792298
• Update Time: 2025-10-30

3-chloro-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide
• 3-chloro-N-[4-[5-(pyrrolidine-1-carbonyl)tetrazol-2-yl]phenyl]benzamide
• 1396798-32-5
• F6242-1016
• 3-chloro-N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)benzamide
• AKOS024542399
• VU0539708-1
• 3-chloro-N-{4-[5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}benzamide

• Inchi： 1S/C19H17ClN6O2/c20-14-5-3-4-13(12-14)18(27)21-15-6-8-16(9-7-15)26-23-17(22-24-26)19(28)25-10-1-2-11-25/h3-9,12H,1-2,10-11H2,(H,21,27)
• InChI Key： AFKGKQXIDOGIJV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2N=NC(C(N3CCCC3)=O)=N2)C=C1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 396.1101515g/mol
• Monoisotopic Mass: 396.1101515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-chloro-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide

Introduction to Compound with CAS No. 1396798-32-5 and Product Name: 3-chloro-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide

The compound with the CAS number 1396798-32-5 and the product name 3-chloro-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of multiple heterocyclic rings, including a pyrrolidine moiety and a tetrazole ring, makes this molecule a promising candidate for further investigation in drug discovery and therapeutic applications.

In recent years, the development of novel pharmaceutical agents has been heavily influenced by the design of molecules that can interact with biological targets in innovative ways. The structural complexity of 3-chloro-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide suggests that it may possess properties that are not only intriguing from a chemical perspective but also potentially beneficial in modulating biological pathways. Specifically, the benzamide moiety is known to be a versatile pharmacophore that has been widely used in the development of drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors that are involved in critical biological processes. The pyrrolidine ring, in particular, is a common feature in many bioactive molecules and has been shown to contribute to binding affinity and selectivity. Additionally, the tetrazole ring introduces a unique electronic environment that can influence the compound's reactivity and interactions with biological targets. These structural elements collectively make 3-chloro-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide a fascinating subject for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to mimic natural products and biological molecules. The combination of a pyrrolidine and a tetrazole ring in this compound suggests that it may exhibit properties similar to those of known bioactive agents. For instance, such structures have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The benzamide group further enhances its potential by providing a site for interaction with biological targets such as proteases and kinases.

The synthesis of 3-chloro-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the pyrrolidine carbonyl group followed by the attachment of the tetrazole phenyl moiety are critical steps that must be carefully controlled. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. This has opened up new possibilities for exploring the chemical space represented by this compound.

In terms of biological activity, preliminary studies suggest that 3-chloro-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide may exhibit inhibitory effects on certain enzymes and receptors. For example, its structure is reminiscent of known inhibitors of cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression. Additionally, the presence of both pyrrolidine and tetrazole moieties may allow it to interact with other targets such as bacterial enzymes or viral proteases. These possibilities underscore the need for comprehensive biological evaluation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it an attractive candidate for use in chemical probes designed to study biological pathways at a molecular level. By developing tools like these based on 3-chloro-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide, researchers can gain deeper insights into how various cellular processes are regulated and how they can be modulated for therapeutic benefit.

As our understanding of biology continues to advance at an unprecedented pace, compounds like 1396798-32-5 will play an increasingly important role in drug discovery and development. The ability to design molecules with specific structural features allows us to target diseases more effectively while minimizing side effects. The complexity of 3-chloro-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yphenyl}benzamide exemplifies this trend toward highly tailored therapeutic agents.

In conclusion,1396798–32–5 represents a significant step forward in the development of novel pharmaceuticals due to its unique structural features and potential biological activities. Its synthesis presents challenges that require innovative approaches but offers rewards through its potential as a therapeutic agent or research tool. As we continue to explore its properties further,this compound will undoubtedly contribute valuable insights into disease mechanisms and treatment strategies.